Cas no 108437-85-0 (Sulfamic acid,7-hydroxyheptyl ester (9CI))

108437-85-0 structure
Product name:Sulfamic acid,7-hydroxyheptyl ester (9CI)
Sulfamic acid,7-hydroxyheptyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Sulfamic acid,7-hydroxyheptyl ester (9CI)
- 7-hydroxyheptyl sulfamate
- DTXSID80148550
- 108437-85-0
- Sulfamic acid, 7-hydroxyheptyl ester
-
- Inchi: InChI=1S/C7H17NO4S/c8-13(10,11)12-7-5-3-1-2-4-6-9/h9H,1-7H2,(H2,8,10,11)
- InChI Key: GMRXKSHEAQJOTA-UHFFFAOYSA-N
- SMILES: OCCCCCCCOS(=O)(N)=O
Computed Properties
- Exact Mass: 211.08791
- Monoisotopic Mass: 211.088
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98Ų
- XLogP3: 0.3
Experimental Properties
- Density: 1.223
- Boiling Point: 359.7°C at 760 mmHg
- Flash Point: 171.3°C
- Refractive Index: 1.492
- PSA: 89.62
Sulfamic acid,7-hydroxyheptyl ester (9CI) Related Literature
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Qianwen Chen,Zhen Hou,Weiman Zhuang,Tianxu Zhang J. Mater. Chem. A, 2020,8, 16232-16237
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Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
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Nicholas A. Barnes,Kevin R. Flower,Saad A. Fyyaz,Stephen M. Godfrey,Alan T. McGown,Philip J. Miles,Robin G. Pritchard,John E. Warren CrystEngComm, 2010,12, 784-794
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Hong Bo Wang,Nan Yao,Long Wang,Yu Lin Hu New J. Chem., 2017,41, 10528-10531
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